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Compound of Interest

Compound Name: Tributylstibine

Cat. No.: B1616207 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal safety data sheet (SDS) or professional safety training. Always

consult the official SDS provided by the manufacturer and follow all institutional and regulatory

safety protocols before handling Tributylstibine.

Introduction
Tributylstibine (CAS No. 2155-73-9), also known as tributylstibane, is an organoantimony

compound with the chemical formula C₁₂H₂₇Sb.[1] Its unique chemical properties make it a

subject of interest in various research applications. However, it also presents significant health

and safety hazards that demand rigorous adherence to safety protocols. This guide provides an

in-depth overview of the health and safety considerations, handling procedures, and

emergency responses associated with Tributylstibine to ensure its safe use in a laboratory

setting.

Hazard Identification and Classification
Tributylstibine is classified as a hazardous substance based on the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards include its

pyrophoric nature, reactivity with water, and acute toxicity.[1]

GHS Hazard Classification
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The GHS classification for Tributylstibine, as aggregated from notifications to the ECHA C&L

Inventory, indicates several critical hazards.[1]

Table 1: GHS Hazard Classification for Tributylstibine

Hazard Class Hazard Category Hazard Statement

Pyrophoric Liquids Category 1
H250: Catches fire
spontaneously if exposed
to air

Substances and mixtures

which in contact with water,

emit flammable gases

Category 2
H261: In contact with water

releases flammable gas

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Acute toxicity, inhalation Category 4 H332: Harmful if inhaled

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Source: PubChem[1]
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GHS Hazards of Tributylstibine

Physical Hazards

Health Hazards

Environmental Hazards

Tributylstibine
(C₁₂H₂₇Sb)

Pyrophoric Liquid 1
{Catches fire spontaneously

in air | H250}

Water-Reactive 2
{Releases flammable gas

in contact with water | H261}

Flammable Liquid 3
{Flammable liquid
and vapor | H226}

Acute Toxicity 4 (Oral)
{Harmful if

swallowed | H302}

Acute Toxicity 4 (Inhalation)
{Harmful if

inhaled | H332}

Aquatic Chronic 2
{Toxic to aquatic life with

long lasting effects | H411}

Click to download full resolution via product page

Caption: GHS Hazard Profile for Tributylstibine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1616207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1616207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Physical Properties
A thorough understanding of the toxicological and physical properties of Tributylstibine is

essential for risk assessment.

Toxicological Data
Detailed quantitative toxicological studies, such as specific LD50 (median lethal dose) or LC50

(median lethal concentration) values, for Tributylstibine are not readily available in the public

domain. The hazard classification is based on data submitted to regulatory bodies like ECHA.

[1] The primary toxicological concern is acute toxicity upon ingestion or inhalation, as indicated

by its classification as Category 4.[1]

Table 2: Summary of Acute Toxicity

Exposure Route GHS Category Hazard Statement Available Data

Oral Category 4
H302: Harmful if
swallowed

No specific LD50
data available in
public search
results.[1]

Inhalation Category 4
H332: Harmful if

inhaled

No specific LC50 data

available in public

search results.[1]

Dermal Not Classified - No data available.

Source: PubChem[1]

Physical and Chemical Properties
The following table summarizes key physical and chemical properties for Tributylstibine. Note

that many of these are computed properties and should be treated as estimates.

Table 3: Physical and Chemical Properties of Tributylstibine
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Property Value Source

Molecular Formula C₁₂H₂₇Sb PubChem[1]

Molecular Weight 293.10 g/mol PubChem[1]

IUPAC Name tributylstibane PubChem[1]

CAS Number 2155-73-9 PubChem[1]

Appearance
Data not available (likely a

liquid)
-

Boiling Point Data not available -

Flash Point Data not available -

Autoignition
Catches fire spontaneously in

air
PubChem[1]

Source: PubChem[1]

Experimental Protocols
Detailed experimental protocols for the toxicological assays used to classify Tributylstibine are

not available in the public domain based on the conducted searches. Toxicological data

submitted for regulatory classification, such as under REACH, is often proprietary. Standard

methodologies, such as those outlined by the OECD for acute oral and inhalation toxicity

testing, are typically followed.[2][3] For instance, an acute oral toxicity study (e.g., OECD

Guideline 425) would generally involve administering the substance to rats at various dose

levels to determine the dose at which 50% of the test population succumbs (LD50).[2]

Safe Handling and Storage
Due to its pyrophoric and water-reactive nature, Tributylstibine requires stringent handling and

storage protocols.

Handling
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Inert Atmosphere: All manipulations must be carried out under an inert atmosphere (e.g.,

argon or nitrogen) in a glovebox or using Schlenk line techniques.

Ventilation: Work must be performed in a well-ventilated area, preferably within a chemical

fume hood designed for handling pyrophoric materials.

Ignition Sources: Absolutely no open flames, hot surfaces, or other sources of ignition should

be present in the handling area. Use only non-sparking tools.

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times (see

Section 6.0).

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mists.

Storage
Container: Store in a tightly sealed, robust container, under an inert atmosphere.

Location: Keep in a cool, dry, well-ventilated area designated for pyrophoric and water-

reactive chemicals.

Incompatibilities: Store away from water, moisture, oxidizing agents, and acids.

Security: The storage area should be locked and accessible only to authorized personnel.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with Tributylstibine.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection:

Gloves: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves for

integrity before use.

Clothing: A flame-retardant lab coat is required. For larger quantities or increased risk of

splash, a chemical-resistant apron or suit should be worn over the flame-retardant
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clothing.

Respiratory Protection: If there is a risk of inhalation (e.g., outside of a fume hood or

glovebox), a full-face respirator with appropriate cartridges for organic vapors and

particulates should be used.

Required Personal Protective Equipment (PPE)

Handling Tributylstibine?

Eye/Face Protection
- Chemical Safety Goggles

- Face Shield

Body Protection
- Flame-Retardant Lab Coat

Hand Protection
- Chemically Resistant Gloves

(e.g., Nitrile)

Work in Fume Hood
or Glovebox?

Respiratory Protection
(Assess Risk)

Use Full-Face Respirator with
Appropriate Cartridges

Yes
(Risk of Inhalation)

Standard ventilation controls sufficient

No
(No Inhalation Risk)

No

Yes

Click to download full resolution via product page

Caption: Logic for Selecting Personal Protective Equipment (PPE).

Emergency Procedures
Immediate and appropriate response to emergencies is critical to minimizing harm.
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First-Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing immediately. Flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder (e.g., Met-L-X, Lith-X), sand, or

dolomite.

Unsuitable Extinguishing Media:DO NOT USE WATER, a carbon dioxide (CO₂), or

halogenated agents. Contact with water will release flammable gas.[1]

Specific Hazards: The substance is pyrophoric and will ignite spontaneously in air. It reacts

with water to produce flammable gas.[1] Combustion may produce toxic fumes of antimony

and carbon oxides.

Accidental Release Measures
A spill of Tributylstibine is a serious emergency that requires a trained response.
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Tributylstibine Spill Occurs

Evacuate immediate area
Alert personnel and safety officer

Is the spill large or small?
Can it be handled by lab personnel?

Call Emergency Response / Hazmat Team

Large / Unmanageable

Don appropriate PPE
(Full-face respirator, FR clothing,

chemical gloves)

Small / Manageable

Spill Secured

Remove all ignition sources

Cover spill with dry sand,
dolomite, or other dry inert material

Carefully collect absorbed material
using non-sparking tools

Place in a sealed container for
hazardous waste disposal

Decontaminate the area
(follow institutional protocol)

Click to download full resolution via product page

Caption: Workflow for Responding to a Tributylstibine Spill.
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Stability and Reactivity
Reactivity: Pyrophoric; catches fire spontaneously on exposure to air. Reacts with water to

release flammable gases.[1]

Chemical Stability: Stable when stored under an inert atmosphere and away from moisture.

Conditions to Avoid: Exposure to air, moisture, heat, and all sources of ignition.

Incompatible Materials: Water, strong oxidizing agents, acids, and alcohols.

Hazardous Decomposition Products: Thermal decomposition can produce toxic and

flammable products, including antimony oxides, carbon monoxide, and carbon dioxide.

Conclusion
Tributylstibine is a highly hazardous material that requires expert handling and a controlled

environment. Its pyrophoric, water-reactive, and acutely toxic properties necessitate a multi-

layered safety approach, including the mandatory use of an inert atmosphere, appropriate

personal protective equipment, and robust emergency preparedness. All personnel must be

thoroughly trained on the risks and procedures outlined in this guide and the official Safety

Data Sheet before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616207#health-and-safety-considerations-for-
tributylstibine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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